A potent free fatty acid receptor 1 agonist with a glucose-dependent antihyperglycemic effect†
Chemical Communications Pub Date: 2019-07-03 DOI: 10.1039/C9CC04040D
Abstract
We present a novel free fatty acid receptor 1 (FFA1) agonist, named PAFA, with a strong agonist potency (EC50 = 6.04 nM) and good serum stability. PAFA significantly stimulates insulin secretion in INS-1 cells in a glucose-dependent manner and exhibits high antihyperglycemic effects in db/db mice without adverse effects.
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